Cas no 1416354-39-6 (Tert-Butyl 7-azaspiro[3.5]nonan-2-ylcarbamate oxalate)

• Product Name: Tert-Butyl 7-azaspiro[3.5]nonan-2-ylcarbamate oxalate
• CAS No: 1416354-39-6
• MF: C₁₅H₂₆N₂O₆
• MW: 330.376744747162
• CID: 4727256
• Update Time: 2025-06-15

Tert-Butyl 7-azaspiro[3.5]nonan-2-ylcarbamate oxalate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 7-azaspiro[3.5]nonan-2-ylcarbamate oxalate
• AX8224073
• Tert-Butyl 7-azaspiro[3.5]nonan-2-ylcarbamate oxalate

• Inchi： 1S/C13H24N2O2.C2H2O4/c1-12(2,3)17-11(16)15-10-8-13(9-10)4-6-14-7-5-13;3-1(4)2(5)6/h10,14H,4-9H2,1-3H3,(H,15,16);(H,3,4)(H,5,6)
• InChI Key： ZGSSMILBHYINBB-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CC2(CCNCC2)C1)=O.OC(C(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 354
• Topological Polar Surface Area: 125

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on Tert-Butyl 7-azaspiro[3.5]nonan-2-ylcarbamate oxalate

Introduction to Tert-Butyl 7-azaspiro[3.5]nonan-2-ylcarbamate oxalate (CAS No. 1416354-39-6)

Tert-Butyl 7-azaspiro[3.5]nonan-2-ylcarbamate oxalate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. Its unique structural framework, characterized by a spirocyclic core and a carbamate functional group, positions it as a promising candidate for various biochemical applications. This compound, identified by the chemical abstracts service number 1416354-39-6, represents a confluence of advanced synthetic methodologies and molecular design principles that are increasingly relevant in modern drug discovery.

The molecular structure of Tert-butyl 7-azaspiro[3.5]nonan-2-ylcarbamate oxalate consists of a spirocyclic system, where two rings are connected at a single carbon atom. This spiro arrangement imparts rigidity to the molecule, which can be advantageous in terms of binding affinity and metabolic stability. The presence of the tert-butyl group enhances lipophilicity, while the carbamate oxalate moiety introduces both polar and charged functionalities, making it a versatile scaffold for further derivatization.

In recent years, there has been a surge in research focused on spirocyclic compounds due to their unique conformational properties and potential biological activities. Spirocycles are known to exhibit high binding affinity and selectivity, making them ideal candidates for enzyme inhibition and receptor targeting. The 7-azaspiro[3.5]nonan-2-ylcarbamate oxalate scaffold has been explored in several studies for its potential as an intermediate in the synthesis of bioactive molecules.

One of the most compelling aspects of Tert-butyl 7-azaspiro[3.5]nonan-2-ylcarbamate oxalate is its utility in medicinal chemistry. The carbamate group is a well-established pharmacophore that participates in hydrogen bonding interactions, which are crucial for drug-receptor binding. Additionally, the oxalate moiety can serve as a leaving group in nucleophilic substitution reactions, facilitating further functionalization. These features make it an invaluable building block for constructing novel therapeutic agents.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular docking studies have suggested that derivatives of Tert-butyl 7-azaspiro[3.5]nonan-2-ylcarbamate oxalate may exhibit inhibitory effects on various enzymes implicated in metabolic disorders and inflammatory diseases. These findings align with the growing interest in developing small-molecule modulators for precision medicine applications.

The synthesis of Tert-butyl 7-azaspiro[3.5]nonan-2-ylcarbamate oxalate represents a testament to the ingenuity of modern organic synthesis techniques. The spirocyclic core was constructed through a multi-step process involving cyclization reactions and transition-metal-catalyzed coupling steps. The introduction of the carbamate group was achieved via nucleophilic substitution, while the final oxidation to form the oxalate derivative was performed using an appropriate oxidizing agent.

In conclusion, Tert-butyl 7-azaspiro[3.5]nonan-2-ylcarbamate oxalate (CAS No. 1416354-39-6) is a structurally complex and functionally diverse compound with significant potential in pharmaceutical research. Its unique spirocyclic framework, combined with the presence of pharmacologically relevant functional groups, makes it an attractive scaffold for drug development. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a pivotal role in the next generation of therapeutic interventions.